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Compound of Interest

Compound Name: Z-Ala-ala-pna

CAS No.: 61043-58-1

Cat. No.: B1352440

Get Quote

Application Note: High-Precision Elastase Activity Quantification using Suc-Ala-Ala-Ala-pNA

Abstract & Principle
This protocol details the kinetic quantification of Elastase activity (specifically Porcine

Pancreatic Elastase, PPE, or Human Neutrophil Elastase, HNE) using the chromogenic

substrate N-Succinyl-Ala-Ala-Ala-p-nitroanilide (Suc-Ala-Ala-Ala-pNA).

The Mechanism: Elastase is a serine protease with high specificity for cleaving peptide bonds

adjacent to small, hydrophobic amino acids like Alanine. In this assay, the enzyme hydrolyzes

the amide bond between the C-terminal alanine and the p-nitroaniline (pNA) moiety.

Substrate (Colorless): Suc-Ala-Ala-Ala-pNA

Product (Yellow): Free p-Nitroaniline (pNA) + Suc-Ala-Ala-Ala-COOH

The release of pNA results in a colorimetric shift monitored continuously at 405–410 nm. The

rate of absorbance increase is directly proportional to enzyme activity.
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Figure 1: Enzymatic hydrolysis mechanism of Suc-Ala-Ala-Ala-pNA by Elastase.

Materials & Reagent Preparation
Critical Quality Attribute (CQA): The stability of pNA-based substrates is pH-dependent.

Spontaneous hydrolysis can occur at high pH (>9.0), increasing background signal.

A. Assay Buffer (Standard: Tris-HCl)
Composition: 100 mM Tris-HCl, pH 8.0.[1]

Preparation: Dissolve 12.11 g Tris base in 900 mL ultrapure water. Adjust pH to 8.0 at 25°C

using HCl. Top up to 1 L.[2]

Expert Note: For Neutrophil Elastase (HNE), increasing ionic strength (e.g., adding 500 mM

NaCl) can enhance activity and stability.

B. Substrate Stock (Suc-Ala-Ala-Ala-pNA)
Solubility: Hydrophobic. Dissolves poorly in pure water.

Stock Solution (20 mM): Dissolve 8.8 mg of Suc-Ala-Ala-Ala-pNA (MW: 451.4 g/mol ) in 1.0

mL of dry DMSO (Dimethyl Sulfoxide).

Storage: Store aliquots at -20°C. Stable for >6 months. Avoid freeze-thaw cycles.[2]

C. Enzyme Solution
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Stock: Reconstitute lyophilized Elastase in cold Assay Buffer to 1 mg/mL (approx. 3-5

Units/mg).

Working Solution: Dilute immediately before use to 0.2–0.5 Units/mL in cold buffer. Keep on

ice.

Experimental Protocol (96-Well Microplate)
This protocol is designed for a kinetic read (continuous monitoring), which provides higher

accuracy than endpoint assays by eliminating artifacts from lag phases or substrate depletion.

Assay Conditions:

Temperature: 25°C (Must be constant).

Detection: Absorbance at 410 nm (or 405 nm).

Pathlength: ~0.6 cm (for 200 µL volume).
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Step Component Volume (µL) Final Conc. Notes

1 Assay Buffer 150 -
Pre-warm to

25°C.

2 Test Compound 10 Var.
Vehicle (DMSO)

for controls.

3 Enzyme Solution 20 ~0.05 U

Add last to

initiate if not pre-

incubating.

4 Incubation - -

10-15 min at

25°C (Enzyme +

Inhibitor binding).

5 Substrate (Start) 20 0.5 - 1.0 mM

Dilute 20mM

stock 1:10 in

buffer first, or

add directly if

handling small

vols.

Total Final Volume 200
Keep DMSO <

5% final.

Workflow Diagram:
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1. Plate Setup
Add Buffer + Inhibitors

2. Enzyme Addition
Add 20µL Elastase

3. Pre-Incubation
15 min @ 25°C

(Equilibrium Binding)

4. Reaction Initiation
Add Suc-Ala-Ala-Ala-pNA

5. Kinetic Measurement
Abs @ 410nm

Read every 30s for 10 min

Click to download full resolution via product page

Figure 2: Step-by-step microplate assay workflow.

Data Analysis & Calculations
1. Determine Velocity (

): Calculate the slope of the linear portion of the absorbance vs. time curve (

) for each well. Ensure

.
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2. Calculate Specific Activity: Use the Beer-Lambert Law (

).

(pNA):

(at pH 8.0).

(Pathlength): 0.58 cm (standard for 200 µL in 96-well plate) or 1.0 cm (cuvette).

Formula for Volumetric Activity (Units/mL):

: 8.8

[1][3]

: Total assay volume (mL)

: Volume of enzyme added (mL)

Unit Definition: One Unit (U) will hydrolyze 1.0

mole of Suc-Ala-Ala-Ala-pNA per minute at pH 8.0 and 25°C.[1][4]

Expert Troubleshooting & Optimization
A. Linearity & Substrate Depletion

Issue: The curve plateaus early.

Cause: Substrate depletion or product inhibition.

Fix: Reduce enzyme concentration. Ensure

does not exceed 1.0 OD.

B. Spontaneous Hydrolysis

Issue: High background in "No Enzyme" wells.

Cause: Buffer pH > 8.5 or old substrate stock.
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Fix: Check pH strictly. Prepare fresh substrate working solution daily.

C. Solvent Tolerance

Insight: Elastase is relatively robust, but DMSO concentrations >10% will suppress activity.

Keep final DMSO (from substrate and inhibitor stocks) below 5%.

D. Wavelength Selection

While the peak is ~380 nm for pNA, 405 nm or 410 nm is preferred to avoid interference from

test compounds or proteins that absorb in the UV range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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